(2-sulfanyl-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazol-5-yl)methanol

• IUPAC Name: 4-(hydroxymethyl)-3-[2-[3-(trifluoromethyl)phenoxy]ethyl]-1H-imidazole-2-thione
• InChI: InChI=1S/C13H13F3N2O2S/c14-13(15,16)9-2-1-3-11(6-9)20-5-4-18-10(8-19)7-17-12(18)21/h1-3,6-7,19H,4-5,8H2,(H,17,21)
• InChI Key: GAZPNJRIGPWEQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCN2C(=CNC2=S)CO)C(F)(F)F
• Molecular Formula: C13H13F3N2O2S
• DSSTOX Substance ID: DTXSID201326631
• Molecular Weight: 318.32 g/mol
• Solubility: 5.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 338794-79-9

Description

“(2-sulfanyl-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazol-5-yl)methanol” is a chemical compound with the molecular formula C13H13F3N2O2S. It has a molecular weight of 318.31.

Molecular Structure Analysis

The molecular structure of this compound includes a trifluoromethyl group attached to a phenoxy group, which is then attached to an ethyl group. This ethyl group is connected to an imidazole ring, which also has a sulfanyl group and a methanol group attached.

Scientific Research Applications

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It’s known for its broad range of chemical and biological properties. Here are some potential applications:

• Pharmaceuticals : Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. There are commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

• Antimicrobial Activity : Some imidazole derivatives have been synthesized and tested for in vitro antimicrobial activity. The compounds were tested against various bacterial and fungal strains, and some of them showed potent antimicrobial activity.